Cas no 3846-28-4 (Estr-4-en-17-one)

Estr-4-en-17-one structure
Estr-4-en-17-one structure
Product Name:Estr-4-en-17-one
CAS No:3846-28-4
MF:C13H6Cl5NO2S
MW:417.522237300873
CID:44532
Update Time:2024-01-23

Estr-4-en-17-one Chemical and Physical Properties

Names and Identifiers

    • Estr-4-en-17-one
    • 2,3,8,9,10-pentachloro-6-methyl-6H-dibenzo[c,e][1,2]thiazine 5,5-dioxide
    • 6H-Dibenzo[c,e][1,2]thiazine, 2,3,8,9,10-pentachloro-6-methyl-, 5,5-dioxide
    • Inchi: 1S/C13H6Cl5NO2S/c1-19-9-3-8(16)12(17)13(18)11(9)5-2-6(14)7(15)4-10(5)22(19,20)21/h2-4H,1H3
    • InChI Key: GLGCPQLUVFHGJW-UHFFFAOYSA-N
    • SMILES: S1(=O)(=O)C2=CC(Cl)=C(Cl)C=C2C2=C(Cl)C(Cl)=C(Cl)C=C2N1C

Computed Properties

  • Exact Mass: 414.85600

Experimental Properties

  • Density: 1.714±0.06 g/cm3(Predicted)
  • Melting Point: 206-207 °C
  • Boiling Point: 607.2±65.0 °C(Predicted)
  • PSA: 45.76000
  • LogP: 6.90490
  • pka: -7.63±0.20(Predicted)

Estr-4-en-17-one Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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